Cas no 768-11-6 (5-bromo-1,3-benzothiazole)
5-Bromo-1,3-benzothiazole is a heterocyclic aromatic compound featuring a bromine substituent at the 5-position of the benzothiazole ring. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its electron-withdrawing bromine group enhances electrophilic substitution reactions, facilitating cross-coupling and nucleophilic displacement processes. The compound exhibits stability under standard conditions and is compatible with a range of solvents, ensuring versatility in synthetic workflows. Its well-defined reactivity profile and compatibility with palladium-catalyzed transformations make it a preferred building block for constructing complex heterocyclic systems.
5-bromo-1,3-benzothiazole structure
Product Name:5-bromo-1,3-benzothiazole
CAS No:768-11-6
MF:C7H4BrNS
MW:214.082359313965
MDL:MFCD03001442
CID:39829
PubChem ID:3610155
Update Time:2025-10-16
5-bromo-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromobenzothiazole
- 5-bromo-1,3-benzothiazole
- 5-bromobenzo[d]thiazole
- 5-bromo-benzothiazole
- Benzothiazole, 5-bromo-
- PubChem21859
- 5-bromanyl-1,3-benzothiazole
- 5-bromobenzothiazole, AldrichCPR
- KFDDRUWQFQJGNL-UHFFFAOYSA-N
- AB12828
- FCH1334605
- RP26799
- BC004680
- SY025301
- OR015035
- J-517159
- FT-0647650
- A838838
- AKOS015834697
- SCHEMBL858270
- FS-2969
- AMY23911
- DTXSID40394152
- 5-bromobenzothiazole, 97%
- 768-11-6
- Z1269222968
- CS-W004741
- EN300-122403
- MFCD03001442
- DTXCID30345012
- DB-008451
- Benzothiazole, 5-bromo- (7CI,8CI,9CI)
-
- MDL： MFCD03001442
- Inchi： 1S/C7H4BrNS/c8-5-1-2-7-6(3-5)9-4-10-7/h1-4H
- InChI Key： KFDDRUWQFQJGNL-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)N=CS2
Computed Properties
- Exact Mass: 212.92500
- Monoisotopic Mass: 212.925
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 41.1
Experimental Properties
- Density: 1.748
- Melting Point: 105-110 °C
- Boiling Point: 291.5°C at 760 mmHg
- Flash Point: 130.1°C
- Refractive Index: 1.718
- PSA: 41.13000
- LogP: 3.05880
5-bromo-1,3-benzothiazole Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：Sealed in dry,2-8°C
5-bromo-1,3-benzothiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-bromo-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158318-5g |
5-Bromobenzothiazole |
768-11-6 | 98% | 5g |
$102 | 2021-06-08 | |
| Chemenu | CM158318-10g |
5-Bromobenzothiazole |
768-11-6 | 98% | 10g |
$163 | 2021-06-08 | |
| Chemenu | CM158318-25g |
5-Bromobenzothiazole |
768-11-6 | 98% | 25g |
$299 | 2021-06-08 | |
| Chemenu | CM158318-100g |
5-Bromobenzothiazole |
768-11-6 | 98% | 100g |
$748 | 2021-06-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD103039-250mg |
5-Bromobenzothiazole |
768-11-6 | 98% | 250mg |
￥21.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD103039-1g |
5-Bromobenzothiazole |
768-11-6 | 98% | 1g |
￥53.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD103039-5g |
5-Bromobenzothiazole |
768-11-6 | 98% | 5g |
￥226.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD103039-10g |
5-Bromobenzothiazole |
768-11-6 | 98% | 10g |
￥432.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD103039-25g |
5-Bromobenzothiazole |
768-11-6 | 98% | 25g |
￥942.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD103039-100g |
5-Bromobenzothiazole |
768-11-6 | 98% | 100g |
￥3061.0 | 2024-04-18 |
5-bromo-1,3-benzothiazole Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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